Cas no 2004-62-8 (Propanenitrile,3,3'-(1,6-hexanediyldiimino)bis- (9CI))

• Product Name: Propanenitrile,3,3'-(1,6-hexanediyldiimino)bis- (9CI)
• CAS No: 2004-62-8
• MF: C₁₂H₂₂N₄
• MW: 222.329882144928
• CID: 286767
• PubChem ID: 4464462
• Update Time: 2025-06-11

Propanenitrile,3,3'-(1,6-hexanediyldiimino)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3,3'-(1,6-hexanediyldiimino)bis- (9CI)
• 3-[6-(2-cyanoethylamino)hexylamino]propanenitrile
• 3-[6-(2-CYANO-ETHYLAMINO)-HEXYLAMINO]-PROPIONITRILE
• 1,6-bis(N-cyanoethylamino)hexamethylene
• 1,6-Bis-<(2-cyan-ethyl)-amino>-hexan
• 3-({6-[(2-cyanoethyl)amino]hexyl}amino)propanenitrile
• N,N'-Bis-(2-cyanaethyl)-1,6-diaminohexan
• N,N'-Bis-<2-cyan-ethyl>-hexamethylendiamin
• AKOS000115528
• NS00026508
• 2004-62-8
• 3,3'-(Hexane-1,6-diyldiazanediyl)dipropanenitrile
• SCHEMBL3954846
• EN300-02348
• DTXSID00403572
• Propanenitrile, 3,3'-(1,6-hexanediyldiimino)bis-

• Inchi： 1S/C12H22N4/c13-7-5-11-15-9-3-1-2-4-10-16-12-6-8-14/h15-16H,1-6,9-12H2
• InChI Key： ABYBSKYSXDSVJG-UHFFFAOYSA-N
• SMILES： N(CCC#N)CCCCCCNCCC#N

Computed Properties

• Exact Mass: 222.18400
• Monoisotopic Mass: 224.200097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8
• XLogP3: 0.2

Experimental Properties

• Density: 0.962
• Boiling Point: 422.9°Cat760mmHg
• Flash Point: 209.6°C
• Refractive Index: 1.471
• PSA: 71.64000
• LogP: 2.33516

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on Propanenitrile,3,3'-(1,6-hexanediyldiimino)bis- (9CI)

Comprehensive Analysis of Propanenitrile,3,3'-(1,6-hexanediyldiimino)bis- (9CI) (CAS No. 2004-62-8)

Propanenitrile,3,3'-(1,6-hexanediyldiimino)bis- (9CI), with the CAS number 2004-62-8, is a specialized organic compound that has garnered significant attention in industrial and research applications. This compound, often referred to by its systematic name, belongs to the family of nitrile derivatives, which are widely utilized in synthetic chemistry, material science, and specialty manufacturing. The unique structure of this molecule, featuring a hexanediyldiimino bridge, makes it a valuable intermediate in the synthesis of polymers, adhesives, and other high-performance materials.

In recent years, the demand for nitrile-based compounds has surged due to their versatility and compatibility with modern manufacturing processes. Researchers and industry professionals frequently search for information on CAS 2004-62-8 to understand its properties, applications, and safety profiles. This compound is particularly noted for its role in cross-linking reactions, where it acts as a building block for creating durable and heat-resistant materials. Its molecular design allows for efficient polymerization, making it a preferred choice in advanced material engineering.

The chemical industry is increasingly focusing on sustainable and eco-friendly alternatives, and Propanenitrile,3,3'-(1,6-hexanediyldiimino)bis- (9CI) has been explored for its potential in green chemistry initiatives. Its ability to participate in reactions with minimal byproducts aligns with the principles of atom economy, a key consideration for reducing environmental impact. Additionally, the compound's stability under various conditions makes it suitable for long-term storage and transportation, addressing logistical challenges in the supply chain.

One of the most searched questions related to this compound is: "What are the industrial uses of CAS 2004-62-8?" The answer lies in its multifunctional nature. This compound is employed in the production of specialty coatings, where its nitrile groups enhance adhesion and resistance to wear. It also finds applications in the synthesis of elastomers and composites, which are critical in automotive and aerospace industries. Furthermore, its compatibility with other monomers allows for the creation of tailored materials with specific mechanical and thermal properties.

Another trending topic in the context of nitrile chemistry is the exploration of bio-based alternatives. While Propanenitrile,3,3'-(1,6-hexanediyldiimino)bis- (9CI) is synthetically derived, researchers are investigating ways to incorporate renewable feedstocks into its production process. This aligns with the global shift toward circular economy models, where waste reduction and resource efficiency are prioritized. Such innovations could further enhance the compound's appeal in environmentally conscious markets.

From a technical standpoint, the physical and chemical properties of CAS 2004-62-8 are well-documented. It typically appears as a clear to pale yellow liquid with a distinct odor, and its solubility characteristics make it compatible with a range of organic solvents. These properties are crucial for formulators who need to integrate the compound into complex mixtures without compromising performance. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly used to verify its purity and structural integrity.

In conclusion, Propanenitrile,3,3'-(1,6-hexanediyldiimino)bis- (9CI) (CAS No. 2004-62-8) is a compound of significant industrial relevance, offering a blend of versatility, stability, and performance. Its applications span multiple sectors, from advanced materials to sustainable chemistry, making it a subject of ongoing research and development. As the chemical industry evolves, this compound is poised to play a pivotal role in addressing both technical and environmental challenges.